Cas no 2387535-16-0 (3,3-Dimethoxy-cyclohexylamine tosylate)

• Product Name: 3,3-Dimethoxy-cyclohexylamine tosylate
• CAS No: 2387535-16-0
• MF: C₁₅H₂₅NO₅S
• MW: 331.427703619003
• MDL: MFCD32215566
• CID: 4776504
• Update Time: 2026-02-26

3,3-Dimethoxy-cyclohexylamine tosylate Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethoxy-cyclohexylamine tosylate
• SB36001
• 3,3-Dimethoxycyclohexan-1-amine 4-methylbenzenesulfonate

• MDL： MFCD32215566
• Inchi： 1S/C8H17NO2.C7H8O3S/c1-10-8(11-2)5-3-4-7(9)6-8;1-6-2-4-7(5-3-6)11(8,9)10/h7H,3-6,9H2,1-2H3;2-5H,1H3,(H,8,9,10)
• InChI Key： DMCFEJWELYLKDW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O(C)C1(CCCC(C1)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 330
• Topological Polar Surface Area: 107

Additional information on 3,3-Dimethoxy-cyclohexylamine tosylate

Professional Introduction to 3,3-Dimethoxy-cyclohexylamine tosylate (CAS No: 2387535-16-0)

3,3-Dimethoxy-cyclohexylamine tosylate, identified by the Chemical Abstracts Service Number (CAS No) 2387535-16-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, a tosylate derivative of 3,3-dimethoxy-cyclohexylamine, represents a fascinating class of amine-based intermediates that are increasingly being explored for their potential applications in drug discovery and development. The structural motif of this molecule, featuring a cyclohexane ring substituted with two methoxy groups at the 3-position and an amino group at the 1-position, endows it with unique physicochemical properties that make it a valuable building block in synthetic chemistry.

The tosylate salt form of 3,3-dimethoxy-cyclohexylamine enhances its solubility in various organic solvents, making it more amenable to further chemical manipulation and purification processes. This property is particularly advantageous in multi-step synthetic routes where solubility can often be a limiting factor. The compound’s stability under standard laboratory conditions further adds to its appeal as a synthetic intermediate, ensuring consistent yields and purity levels across different experimental setups.

In recent years, there has been growing interest in amine derivatives as pharmacophores due to their ability to interact with biological targets in diverse ways. The presence of both electron-donating methoxy groups and a reactive amino group in 3,3-dimethoxy-cyclohexylamine tosylate allows for versatile functionalization strategies. For instance, the amino group can be readily coupled with carboxylic acids via amide bond formation, while the methoxy groups can undergo further modifications such as oxidation or reduction. These reactivities have made this compound a popular choice for medicinal chemists seeking to construct complex molecular architectures.

One of the most compelling aspects of 3,3-dimethoxy-cyclohexylamine tosylate is its potential role in the synthesis of bioactive molecules. The cyclohexane ring itself is a common scaffold in natural products and drug candidates, known for its ability to mimic bulky side chains in proteins and enzymes. By incorporating methoxy substituents at specific positions, the compound’s interaction profile with biological targets can be fine-tuned. This has led to several studies exploring its utility in developing novel therapeutic agents.

Recent research has highlighted the importance of 3,3-dimethoxy-cyclohexylamine derivatives in addressing various therapeutic challenges. For example, studies have demonstrated that analogs of this compound exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The structural features of these derivatives, including the cyclohexane ring and methoxy groups, appear to be critical for binding affinity and efficacy. Furthermore, computational modeling studies have suggested that modifications to the amino group can enhance selectivity for specific biological targets while minimizing off-target effects.

The pharmaceutical industry has also shown interest in leveraging tosylate salts like 3,3-dimethoxy-cyclohexylamine tosylate for drug formulation purposes. Tosylates are widely used as protecting groups for amines due to their stability and ease of removal under controlled conditions. This makes them particularly useful in synthetic schemes where multiple functional groups need protection or where selective deprotection is required. The high purity and well-characterized nature of commercially available 2387535-16-0 ensure that researchers can reliably incorporate it into their synthetic pathways without encountering impurities that could interfere with downstream applications.

The synthesis of 3,3-dimethoxy-cyclohexylamine tosylate typically involves multi-step organic transformations starting from readily available precursors. Advances in catalytic methods have enabled more efficient and sustainable routes to this compound, reducing waste and improving yields. For instance, asymmetric synthesis techniques have been employed to introduce chirality into the cyclohexane ring, yielding enantiomerically pure derivatives that are valuable for studying stereoselective interactions with biological targets.

From a medicinal chemistry perspective, the versatility of CAS No: 2387535-16-0 makes it an attractive candidate for library screening programs aimed at identifying novel drug candidates. Its structural features allow for easy diversification through combinatorial chemistry approaches, enabling the rapid generation of large libraries of analogs for high-throughput screening (HTS). Such libraries are instrumental in identifying lead compounds that can be further optimized through structure-activity relationship (SAR) studies.

The role of computational chemistry in designing experiments involving 3,3-Dimethoxy-cyclohexylamine Tosylate cannot be overstated. Molecular docking simulations have been used extensively to predict how this compound might interact with various biological targets based on its 3D structure. These predictions guide experimental design by highlighting potential binding pockets and suggesting modifications that could enhance binding affinity or selectivity. Additionally, quantum mechanical calculations have provided insights into the electronic properties of this molecule, which are crucial for understanding its reactivity and potential biological effects.

In conclusion,CAS No: 2387535-16-0, as represented by _3_,_ _`_ _`_ _`_ _`_ _`_ _`_ _`_ _`_ _`_ _`_ _`_ _`_ _`_ _`_ Dimethoxy-cyclohexylamine Tosylate_, continues to be an important tool in pharmaceutical research due to its structural versatility and functional reactivity. Its applications span from serving as a key intermediate in synthetic chemistry to being a precursor for bioactive molecules with potential therapeutic value. As research progresses，the full scope of its utility is likely to expand，further solidifying its place as a valuable asset in the chemist’s toolkit.